Cas no 1023023-24-6 (3,4-Difluoro-2-methoxybenzaldehyde)

• Product Name: 3,4-Difluoro-2-methoxybenzaldehyde
• CAS No: 1023023-24-6
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD04115951
• CID: 4676996
• Update Time: 2025-11-05

3,4-Difluoro-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-2-methoxybenzaldehyde
• Y3539
• 3,4-Difluoro-2-methoxybenzaldehyde

• MDL： MFCD04115951
• Inchi： 1S/C8H6F2O2/c1-12-8-5(4-11)2-3-6(9)7(8)10/h2-4H,1H3
• InChI Key： ZQZRNVKXGQFKMX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C=O)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3,4-Difluoro-2-methoxybenzaldehyde

3,4-Difluoro-2-methoxybenzaldehyde: A Comprehensive Overview

The compound with CAS No. 1023023-24-6, commonly referred to as 3,4-Difluoro-2-methoxybenzaldehyde, is a fascinating organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the family of aromatic aldehydes, with a structure that includes a benzene ring substituted with fluorine atoms at positions 3 and 4, a methoxy group at position 2, and an aldehyde group at position 1. The combination of these substituents imparts distinctive electronic and steric effects, making this compound a valuable tool in various fields such as materials science, pharmaceuticals, and agrochemicals.

3,4-Difluoro-2-methoxybenzaldehyde is synthesized through a variety of methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective synthesis routes, reducing production costs and minimizing environmental impact. The molecule's structure allows for further functionalization, enabling the creation of derivatives with enhanced properties tailored for specific applications.

The physical and chemical properties of 3,4-Difluoro-2-methoxybenzaldehyde are well-documented. It exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. The presence of electron-withdrawing fluorine atoms at positions 3 and 4 increases the compound's reactivity towards nucleophilic attack, while the methoxy group at position 2 provides steric hindrance that can influence reaction pathways. These characteristics make it an ideal candidate for use in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely employed in organic synthesis.

Recent studies have highlighted the potential of 3,4-Difluoro-2-methoxybenzaldehyde in the development of advanced materials. For instance, researchers have explored its use as a precursor for the synthesis of fluorescent materials with applications in optoelectronics and sensing technologies. The compound's ability to form stable coordination complexes with metal ions has also been leveraged in the design of catalysts for industrial processes.

In the pharmaceutical industry, 3,4-Difluoro-2-methoxybenzaldehyde has shown promise as a lead compound for drug discovery. Its unique electronic properties make it an effective ligand in metalloenzyme inhibitors and anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways has been investigated in preclinical models, suggesting potential therapeutic applications in oncology and neurodegenerative diseases.

The agricultural sector has also benefited from the properties of 3,4-Difluoro-2-methoxybenzaldehyde. Studies have demonstrated its efficacy as a plant growth regulator and pest repellent. Its ability to influence plant hormone signaling pathways makes it a valuable tool in sustainable agriculture practices aimed at improving crop yields without relying on synthetic pesticides.

From an environmental perspective, 3,4-Difluoro-2-methoxybenzaldehyde exhibits low toxicity towards non-target organisms under controlled conditions. However, its persistence in aquatic environments necessitates careful handling during industrial processes to minimize ecological impact.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3,4-Difluoro-2-methoxybenzaldehyde to achieve higher yields and better purity levels. Additionally, efforts are being made to explore its potential as a building block for more complex molecules with tailored functionalities. The integration of computational chemistry tools with experimental techniques is expected to accelerate the discovery of novel applications for this versatile compound.